WAY-200070
WAY-200070
WAY-200070 is a potent and selective agonist of estrogen receptor β (ERβ; IC50s = 2 and 187 nM for human full-length ERβ and ERα, respectively). WAY-200070 (30 mg/kg, s.c. in mice) induces nuclear translocation of ERβ and increases c-fos activation and dopamine levels in the striatum four hours after administration. At the same dose, it decreases depressive-like behavior in the tail suspension test. It has anxiolytic effects in mice using the four-plate and stress-induced hyperthermia tests and in zebrafish larvae using a light-dark choice behavior test. In addition, WAY-200070 improves glucose and insulin sensitivity in mouse models of diabetes.
WAY200070 is a selective ERβ receptor agonist that displays 68-fold selectivity over ERα (EC50 values are 2 and 155 nM for ERβ and ERα respectively). WAY200070 displays antianxiolytic and antidepressive effects in vivo.
WAY200070 is a selective ERβ receptor agonist that displays 68-fold selectivity over ERα (EC50 values are 2 and 155 nM for ERβ and ERα respectively). WAY200070 displays antianxiolytic and antidepressive effects in vivo.
Brand Name:
Vulcanchem
CAS No.:
440122-66-7
VCID:
VC0547103
InChI:
InChI=1S/C13H8BrNO3/c14-10-5-9(17)6-11-12(10)18-13(15-11)7-1-3-8(16)4-2-7/h1-6,16-17H
SMILES:
C1=CC(=CC=C1C2=NC3=C(O2)C(=CC(=C3)O)Br)O
Molecular Formula:
C13H8BrNO3
Molecular Weight:
306.11 g/mol
WAY-200070
CAS No.: 440122-66-7
Cat. No.: VC0547103
Molecular Formula: C13H8BrNO3
Molecular Weight: 306.11 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | WAY-200070 is a potent and selective agonist of estrogen receptor β (ERβ; IC50s = 2 and 187 nM for human full-length ERβ and ERα, respectively). WAY-200070 (30 mg/kg, s.c. in mice) induces nuclear translocation of ERβ and increases c-fos activation and dopamine levels in the striatum four hours after administration. At the same dose, it decreases depressive-like behavior in the tail suspension test. It has anxiolytic effects in mice using the four-plate and stress-induced hyperthermia tests and in zebrafish larvae using a light-dark choice behavior test. In addition, WAY-200070 improves glucose and insulin sensitivity in mouse models of diabetes. WAY200070 is a selective ERβ receptor agonist that displays 68-fold selectivity over ERα (EC50 values are 2 and 155 nM for ERβ and ERα respectively). WAY200070 displays antianxiolytic and antidepressive effects in vivo. |
|---|---|
| CAS No. | 440122-66-7 |
| Molecular Formula | C13H8BrNO3 |
| Molecular Weight | 306.11 g/mol |
| IUPAC Name | 7-bromo-2-(4-hydroxyphenyl)-1,3-benzoxazol-5-ol |
| Standard InChI | InChI=1S/C13H8BrNO3/c14-10-5-9(17)6-11-12(10)18-13(15-11)7-1-3-8(16)4-2-7/h1-6,16-17H |
| Standard InChI Key | BAAILVWEAXFTSF-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=O)C=CC1=C2NC3=C(O2)C(=CC(=C3)O)Br |
| SMILES | C1=CC(=CC=C1C2=NC3=C(O2)C(=CC(=C3)O)Br)O |
| Canonical SMILES | C1=CC(=CC=C1C2=NC3=C(O2)C(=CC(=C3)O)Br)O |
| Appearance | White to beige solid powder |
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